5-(4-fluorophenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C24H25FN2O5
• Molecular Weight: 440.5 g/mol
• IUPAC Name: (4Z)-5-(4-fluorophenyl)-4-[hydroxy-(4-methoxyphenyl)methylidene]-1-(2-morpholin-4-ylethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C24H25FN2O5/c1-31-19-8-4-17(5-9-19)22(28)20-21(16-2-6-18(25)7-3-16)27(24(30)23(20)29)11-10-26-12-14-32-15-13-26/h2-9,21,28H,10-15H2,1H3/b22-20-
• InChI Key: GXDOVMPTOGCAGX-XDOYNYLZSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CCN3CCOCC3)C4=CC=C(C=C4)F)/O
• SMILES: COC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN3CCOCC3)C4=CC=C(C=C4)F)O

Description

5-(4-fluorophenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one, commonly known as Morinamide, is a chemical compound that has been extensively studied for its potential use in treating various diseases. Morinamide has been found to exhibit various biochemical and physiological effects, making it an attractive candidate for scientific research.

Mechanism of Action

Morinamide exerts its pharmacological effects by binding to and modulating the activity of various proteins and enzymes in the body. It has been found to inhibit the activity of histone deacetylases, which are involved in regulating gene expression and cellular differentiation. Morinamide has also been found to activate AMP-activated protein kinase, which plays a key role in regulating cellular energy metabolism. Additionally, Morinamide has been found to inhibit the activity of cyclooxygenase-2, an enzyme involved in inflammation and pain.
Biochemical and Physiological Effects
Morinamide exhibits various biochemical and physiological effects, including anti-tumor, hypoglycemic, and neuroprotective effects. It has been found to induce apoptosis in cancer cells by regulating the expression of various genes involved in cell cycle regulation and cell death. Morinamide also regulates glucose metabolism and improves insulin sensitivity, leading to hypoglycemic effects. Additionally, Morinamide reduces oxidative stress and inflammation in the brain, leading to neuroprotective effects.

Advantages and Limitations for Lab Experiments

Morinamide has several advantages for lab experiments, including its high purity and stability, as well as its well-established synthesis method. However, Morinamide also has several limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for Morinamide research, including its use in combination with other drugs for cancer treatment, its potential use as a neuroprotective agent in neurodegenerative disorders, and its potential use in regulating glucose metabolism in diabetes. Additionally, further studies are needed to investigate the safety and toxicity of Morinamide at different concentrations and in different cell types.

Synthesis Methods

Morinamide is synthesized through a multi-step process involving the reaction of 4-methoxybenzoyl chloride with 4-fluoroaniline, followed by the reaction of the resulting intermediate with 4-morpholineethanol. The final product is obtained through the reaction of the intermediate with pyrrolidine and subsequent purification.

Scientific Research Applications

Morinamide has been studied for its potential use in treating various diseases, including cancer, diabetes, and neurodegenerative disorders. Studies have shown that Morinamide exhibits anti-tumor activity by inducing apoptosis in cancer cells. It has also been found to exhibit hypoglycemic effects by regulating glucose metabolism and improving insulin sensitivity. Additionally, Morinamide has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.